Cas no 64224-18-6 (Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester)

Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester structure
64224-18-6 structure
Product Name:Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
CAS No:64224-18-6
MF:C13H16N2O5
MW:280.276543617249
CID:1674012
Update Time:2024-09-03

Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
    • Butanedioic acid, 2-(2-pyrazinylcarbonyl)-, 1,4-diethyl ester
    • Inchi: 1S/C13H16N2O5/c1-3-19-11(16)7-9(13(18)20-4-2)12(17)10-8-14-5-6-15-10/h5-6,8-9H,3-4,7H2,1-2H3
    • InChI Key: GBCZLKHAQBNALI-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C(C1=NC=CN=C1)=O)CC(OCC)=O

Computed Properties

  • Exact Mass: 280.10598

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 413.3±45.0 °C(Predicted)
  • PSA: 95.45
  • pka: 8.80±0.59(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD